![molecular formula C9H10O3 B562361 3,4-Dimethoxy[7-13C]-benzaldehyde CAS No. 1173022-44-0](/img/structure/B562361.png)
3,4-Dimethoxy[7-13C]-benzaldehyde
Cat. No. B562361
M. Wt: 167.168
InChI Key: WJUFSDZVCOTFON-PTQBSOBMSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US06023000
Procedure details
22 ml of a dipotassium hydrogen phosphate/citric acid buffer solution of pH 4.5 (prepared by titrating a 0.2 M potassium dihydrogen phosphate solution with a 0.1 M citric acid solution and diluting to 1/4) were treated at 45° C. with 243 mg (1.60 mmol) of 3,4-dimethoxytoluene in 1 ml of ethanol. 0.180 mmol of a mediator (Table 1) was added with stirring. After approx. 10 minutes, the mixture was treated with 5 ml of an aqueous solution of 2 mg/ml laccase from Trametes versicolor (specific activity: approx. 18 IU/mg, defined with ABTS as substrate). After a reaction time of 22 hours with exposure to air, the reaction solution was extracted with chloroform and examined by N spectroscopy and gas chromatography. Yields of 3,4-dimethoxybenzaldehyde and 3,4-dimethoxybenzyl alcohol, see Table 1.
Name
dipotassium hydrogen phosphate citric acid
Quantity
22 mL
Type
reactant
Reaction Step One
Name
potassium dihydrogen phosphate
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
[Compound]
Name
aqueous solution
Quantity
5 mL
Type
reactant
Reaction Step Five
Identifiers
|
REACTION_CXSMILES
|
P([O-])([O-])(O)=O.[K+].[K+].C(O)(=O)CC(CC(O)=O)(C(O)=O)[OH:11].P([O-])(O)(O)=O.[K+].C(O)(=O)CC(CC(O)=O)(C(O)=O)[OH:30].[CH3:40][O:41][C:42]1[CH:43]=[C:44]([CH3:50])[CH:45]=[CH:46][C:47]=1[O:48][CH3:49].CCN1C2C=CC(S([O-])(=O)=O)=CC=2S/C/1=N\N=C1/SC2C=C(S([O-])(=O)=O)C=CC=2N/1CC.[NH4+].[NH4+]>C(O)C>[CH3:40][O:41][C:42]1[CH:43]=[C:44]([CH:45]=[CH:46][C:47]=1[O:48][CH3:49])[CH:50]=[O:11].[CH3:40][O:41][C:42]1[CH:43]=[C:44]([CH:45]=[CH:46][C:47]=1[O:48][CH3:49])[CH2:50][OH:30] |f:0.1.2.3,4.5,8.9.10|
|
Inputs
Step One
|
Name
|
dipotassium hydrogen phosphate citric acid
|
|
Quantity
|
22 mL
|
|
Type
|
reactant
|
|
Smiles
|
P(=O)(O)([O-])[O-].[K+].[K+].C(CC(O)(C(=O)O)CC(=O)O)(=O)O
|
Step Two
|
Name
|
potassium dihydrogen phosphate
|
|
Quantity
|
0 (± 1) mol
|
|
Type
|
reactant
|
|
Smiles
|
P(=O)(O)(O)[O-].[K+]
|
Step Three
|
Name
|
|
|
Quantity
|
0 (± 1) mol
|
|
Type
|
reactant
|
|
Smiles
|
C(CC(O)(C(=O)O)CC(=O)O)(=O)O
|
Step Four
|
Name
|
|
|
Quantity
|
243 mg
|
|
Type
|
reactant
|
|
Smiles
|
COC=1C=C(C=CC1OC)C
|
|
Name
|
|
|
Quantity
|
1 mL
|
|
Type
|
solvent
|
|
Smiles
|
C(C)O
|
Step Five
[Compound]
|
Name
|
aqueous solution
|
|
Quantity
|
5 mL
|
|
Type
|
reactant
|
|
Smiles
|
|
|
Name
|
|
|
Quantity
|
0 (± 1) mol
|
|
Type
|
reactant
|
|
Smiles
|
CCN1/C(=N/N=C/2\SC3=C(N2CC)C=CC(=C3)S(=O)(=O)[O-])/SC4=C1C=CC(=C4)S(=O)(=O)[O-].[NH4+].[NH4+]
|
Conditions
Stirring
|
Type
|
CUSTOM
|
|
Details
|
with stirring
|
|
Rate
|
UNSPECIFIED
|
|
RPM
|
0
|
Other
|
Conditions are dynamic
|
1
|
|
Details
|
See reaction.notes.procedure_details.
|
Workups
ADDITION
|
Type
|
ADDITION
|
|
Details
|
diluting to 1/4)
|
ADDITION
|
Type
|
ADDITION
|
|
Details
|
0.180 mmol of a mediator (Table 1) was added
|
EXTRACTION
|
Type
|
EXTRACTION
|
|
Details
|
After a reaction time of 22 hours with exposure to air, the reaction solution was extracted with chloroform
|
|
Duration
|
22 h
|
Outcomes
Product
Details
Reaction Time |
10 min |
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
COC=1C=C(C=O)C=CC1OC
|
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
COC=1C=C(CO)C=CC1OC
|
Source
|
Source
|
Open Reaction Database (ORD) |
|
Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
Patent
US06023000
Procedure details
22 ml of a dipotassium hydrogen phosphate/citric acid buffer solution of pH 4.5 (prepared by titrating a 0.2 M potassium dihydrogen phosphate solution with a 0.1 M citric acid solution and diluting to 1/4) were treated at 45° C. with 243 mg (1.60 mmol) of 3,4-dimethoxytoluene in 1 ml of ethanol. 0.180 mmol of a mediator (Table 1) was added with stirring. After approx. 10 minutes, the mixture was treated with 5 ml of an aqueous solution of 2 mg/ml laccase from Trametes versicolor (specific activity: approx. 18 IU/mg, defined with ABTS as substrate). After a reaction time of 22 hours with exposure to air, the reaction solution was extracted with chloroform and examined by N spectroscopy and gas chromatography. Yields of 3,4-dimethoxybenzaldehyde and 3,4-dimethoxybenzyl alcohol, see Table 1.
Name
dipotassium hydrogen phosphate citric acid
Quantity
22 mL
Type
reactant
Reaction Step One
Name
potassium dihydrogen phosphate
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
[Compound]
Name
aqueous solution
Quantity
5 mL
Type
reactant
Reaction Step Five
Identifiers
|
REACTION_CXSMILES
|
P([O-])([O-])(O)=O.[K+].[K+].C(O)(=O)CC(CC(O)=O)(C(O)=O)[OH:11].P([O-])(O)(O)=O.[K+].C(O)(=O)CC(CC(O)=O)(C(O)=O)[OH:30].[CH3:40][O:41][C:42]1[CH:43]=[C:44]([CH3:50])[CH:45]=[CH:46][C:47]=1[O:48][CH3:49].CCN1C2C=CC(S([O-])(=O)=O)=CC=2S/C/1=N\N=C1/SC2C=C(S([O-])(=O)=O)C=CC=2N/1CC.[NH4+].[NH4+]>C(O)C>[CH3:40][O:41][C:42]1[CH:43]=[C:44]([CH:45]=[CH:46][C:47]=1[O:48][CH3:49])[CH:50]=[O:11].[CH3:40][O:41][C:42]1[CH:43]=[C:44]([CH:45]=[CH:46][C:47]=1[O:48][CH3:49])[CH2:50][OH:30] |f:0.1.2.3,4.5,8.9.10|
|
Inputs
Step One
|
Name
|
dipotassium hydrogen phosphate citric acid
|
|
Quantity
|
22 mL
|
|
Type
|
reactant
|
|
Smiles
|
P(=O)(O)([O-])[O-].[K+].[K+].C(CC(O)(C(=O)O)CC(=O)O)(=O)O
|
Step Two
|
Name
|
potassium dihydrogen phosphate
|
|
Quantity
|
0 (± 1) mol
|
|
Type
|
reactant
|
|
Smiles
|
P(=O)(O)(O)[O-].[K+]
|
Step Three
|
Name
|
|
|
Quantity
|
0 (± 1) mol
|
|
Type
|
reactant
|
|
Smiles
|
C(CC(O)(C(=O)O)CC(=O)O)(=O)O
|
Step Four
|
Name
|
|
|
Quantity
|
243 mg
|
|
Type
|
reactant
|
|
Smiles
|
COC=1C=C(C=CC1OC)C
|
|
Name
|
|
|
Quantity
|
1 mL
|
|
Type
|
solvent
|
|
Smiles
|
C(C)O
|
Step Five
[Compound]
|
Name
|
aqueous solution
|
|
Quantity
|
5 mL
|
|
Type
|
reactant
|
|
Smiles
|
|
|
Name
|
|
|
Quantity
|
0 (± 1) mol
|
|
Type
|
reactant
|
|
Smiles
|
CCN1/C(=N/N=C/2\SC3=C(N2CC)C=CC(=C3)S(=O)(=O)[O-])/SC4=C1C=CC(=C4)S(=O)(=O)[O-].[NH4+].[NH4+]
|
Conditions
Stirring
|
Type
|
CUSTOM
|
|
Details
|
with stirring
|
|
Rate
|
UNSPECIFIED
|
|
RPM
|
0
|
Other
|
Conditions are dynamic
|
1
|
|
Details
|
See reaction.notes.procedure_details.
|
Workups
ADDITION
|
Type
|
ADDITION
|
|
Details
|
diluting to 1/4)
|
ADDITION
|
Type
|
ADDITION
|
|
Details
|
0.180 mmol of a mediator (Table 1) was added
|
EXTRACTION
|
Type
|
EXTRACTION
|
|
Details
|
After a reaction time of 22 hours with exposure to air, the reaction solution was extracted with chloroform
|
|
Duration
|
22 h
|
Outcomes
Product
Details
Reaction Time |
10 min |
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
COC=1C=C(C=O)C=CC1OC
|
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
COC=1C=C(CO)C=CC1OC
|
Source
|
Source
|
Open Reaction Database (ORD) |
|
Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
Patent
US06023000
Procedure details
22 ml of a dipotassium hydrogen phosphate/citric acid buffer solution of pH 4.5 (prepared by titrating a 0.2 M potassium dihydrogen phosphate solution with a 0.1 M citric acid solution and diluting to 1/4) were treated at 45° C. with 243 mg (1.60 mmol) of 3,4-dimethoxytoluene in 1 ml of ethanol. 0.180 mmol of a mediator (Table 1) was added with stirring. After approx. 10 minutes, the mixture was treated with 5 ml of an aqueous solution of 2 mg/ml laccase from Trametes versicolor (specific activity: approx. 18 IU/mg, defined with ABTS as substrate). After a reaction time of 22 hours with exposure to air, the reaction solution was extracted with chloroform and examined by N spectroscopy and gas chromatography. Yields of 3,4-dimethoxybenzaldehyde and 3,4-dimethoxybenzyl alcohol, see Table 1.
Name
dipotassium hydrogen phosphate citric acid
Quantity
22 mL
Type
reactant
Reaction Step One
Name
potassium dihydrogen phosphate
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
[Compound]
Name
aqueous solution
Quantity
5 mL
Type
reactant
Reaction Step Five
Identifiers
|
REACTION_CXSMILES
|
P([O-])([O-])(O)=O.[K+].[K+].C(O)(=O)CC(CC(O)=O)(C(O)=O)[OH:11].P([O-])(O)(O)=O.[K+].C(O)(=O)CC(CC(O)=O)(C(O)=O)[OH:30].[CH3:40][O:41][C:42]1[CH:43]=[C:44]([CH3:50])[CH:45]=[CH:46][C:47]=1[O:48][CH3:49].CCN1C2C=CC(S([O-])(=O)=O)=CC=2S/C/1=N\N=C1/SC2C=C(S([O-])(=O)=O)C=CC=2N/1CC.[NH4+].[NH4+]>C(O)C>[CH3:40][O:41][C:42]1[CH:43]=[C:44]([CH:45]=[CH:46][C:47]=1[O:48][CH3:49])[CH:50]=[O:11].[CH3:40][O:41][C:42]1[CH:43]=[C:44]([CH:45]=[CH:46][C:47]=1[O:48][CH3:49])[CH2:50][OH:30] |f:0.1.2.3,4.5,8.9.10|
|
Inputs
Step One
|
Name
|
dipotassium hydrogen phosphate citric acid
|
|
Quantity
|
22 mL
|
|
Type
|
reactant
|
|
Smiles
|
P(=O)(O)([O-])[O-].[K+].[K+].C(CC(O)(C(=O)O)CC(=O)O)(=O)O
|
Step Two
|
Name
|
potassium dihydrogen phosphate
|
|
Quantity
|
0 (± 1) mol
|
|
Type
|
reactant
|
|
Smiles
|
P(=O)(O)(O)[O-].[K+]
|
Step Three
|
Name
|
|
|
Quantity
|
0 (± 1) mol
|
|
Type
|
reactant
|
|
Smiles
|
C(CC(O)(C(=O)O)CC(=O)O)(=O)O
|
Step Four
|
Name
|
|
|
Quantity
|
243 mg
|
|
Type
|
reactant
|
|
Smiles
|
COC=1C=C(C=CC1OC)C
|
|
Name
|
|
|
Quantity
|
1 mL
|
|
Type
|
solvent
|
|
Smiles
|
C(C)O
|
Step Five
[Compound]
|
Name
|
aqueous solution
|
|
Quantity
|
5 mL
|
|
Type
|
reactant
|
|
Smiles
|
|
|
Name
|
|
|
Quantity
|
0 (± 1) mol
|
|
Type
|
reactant
|
|
Smiles
|
CCN1/C(=N/N=C/2\SC3=C(N2CC)C=CC(=C3)S(=O)(=O)[O-])/SC4=C1C=CC(=C4)S(=O)(=O)[O-].[NH4+].[NH4+]
|
Conditions
Stirring
|
Type
|
CUSTOM
|
|
Details
|
with stirring
|
|
Rate
|
UNSPECIFIED
|
|
RPM
|
0
|
Other
|
Conditions are dynamic
|
1
|
|
Details
|
See reaction.notes.procedure_details.
|
Workups
ADDITION
|
Type
|
ADDITION
|
|
Details
|
diluting to 1/4)
|
ADDITION
|
Type
|
ADDITION
|
|
Details
|
0.180 mmol of a mediator (Table 1) was added
|
EXTRACTION
|
Type
|
EXTRACTION
|
|
Details
|
After a reaction time of 22 hours with exposure to air, the reaction solution was extracted with chloroform
|
|
Duration
|
22 h
|
Outcomes
Product
Details
Reaction Time |
10 min |
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
COC=1C=C(C=O)C=CC1OC
|
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
COC=1C=C(CO)C=CC1OC
|
Source
|
Source
|
Open Reaction Database (ORD) |
|
Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
